Cas no 2418714-85-7 (5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate)
5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate Chemical and Physical Properties
Names and Identifiers
-
- Z4262504986
- 5-(5-methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate
- 5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate
-
- Inchi: 1S/C12H15FN2O5S/c1-9-2-4-19-5-3-15(9)12(16)10-6-11(8-14-7-10)20-21(13,17)18/h6-9H,2-5H2,1H3
- InChI Key: LCSDYARNOLQDGS-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1=CN=CC(=C1)C(N1CCOCCC1C)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 467
- XLogP3: 0.8
- Topological Polar Surface Area: 94.2
5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26690271-1g |
2418714-85-7 | 90% | 1g |
$0.0 | 2023-09-11 | ||
| Enamine | EN300-26690271-1.0g |
5-(5-methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate |
2418714-85-7 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate
Introduction to 5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate (CAS No. 2418714-85-7)
5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2418714-85-7, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development. The molecular structure of this compound incorporates a pyridine ring linked to a 5-methyl-1,4-oxazepane moiety, which is further modified by a sulfurofluoridate group. This intricate arrangement imparts distinct reactivity and binding capabilities, making it a promising candidate for various biochemical interactions.
The synthesis and characterization of 5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate involve meticulous chemical processes that highlight the compound's complexity. The presence of the 5-methyl-1,4-oxazepane core suggests stability and flexibility in its functional roles, while the sulfurofluoridate group enhances its interaction with biological targets. These features are particularly relevant in the context of modern drug design, where targeted specificity and efficacy are paramount.
In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways with high precision. 5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate has emerged as a subject of interest due to its potential in this domain. Studies have begun to explore its interactions with various enzymes and receptors, which could lead to breakthroughs in treating a range of therapeutic conditions. The compound's ability to engage with biological systems in multiple ways makes it a versatile tool for researchers.
The chemical properties of 5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate are further enhanced by its solubility characteristics. This aspect is crucial for pharmaceutical applications, as it determines how well the compound can be formulated into drugs that are administered orally or via other routes. Current research indicates that the compound exhibits favorable solubility profiles, which could facilitate its development into viable therapeutic agents.
One of the most exciting aspects of 5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate is its potential in addressing unmet medical needs. The oxazepane ring is known for its ability to interact with biological targets in a manner that is both selective and potent. When combined with the pyridine and sulfurofluoridate groups, the compound exhibits a unique set of properties that make it an attractive candidate for drug discovery. Researchers are particularly interested in its potential applications in oncology and neurology, where precise modulation of biological pathways is essential.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled chemists to produce complex molecules like 5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate with greater efficiency than ever before. These improvements have opened up new possibilities for exploring its pharmacological potential.
In conclusion, 5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-y] sulfurofluorididate (CAS No. 2418714-85-7) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities position it as a valuable asset in the quest for new treatments. As research continues to uncover more about its properties and potential applications, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.
2418714-85-7 (5-(5-Methyl-1,4-oxazepane-4-carbonyl)pyridin-3-yl sulfurofluoridate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)